Cas no 918507-88-7 (1H-Pyrrolo[2,3-b]pyridine, 3-[(3-nitrophenyl)methyl]-5-(3-pyridinyl)-)

1H-Pyrrolo[2,3-b]pyridine, 3-[(3-nitrophenyl)methyl]-5-(3-pyridinyl)- structure
918507-88-7 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine, 3-[(3-nitrophenyl)methyl]-5-(3-pyridinyl)-
CAS No:918507-88-7
MF:C19H14N4O2
MW:330.34006357193
CID:774017
PubChem ID:58087607
Update Time:2025-04-19

1H-Pyrrolo[2,3-b]pyridine, 3-[(3-nitrophenyl)methyl]-5-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-b]pyridine, 3-[(3-nitrophenyl)methyl]-5-(3-pyridinyl)-
    • 3-(3-nitro-benzyl)-5-pyridin-3-yl-1H-pyrrolo[2,3-b]pyridine
    • 3-[(3-nitrophenyl)methyl]-5-pyridin-3-yl-1H-pyrrolo[2,3-b]pyridine
    • 3-[(3-Nitrophenyl)methyl]-5-(pyridin-3-yl)-1H-pyrrolo[2,3-b]pyridine
    • 918507-88-7
    • DTXSID00728792
    • FDHHDCGBQVTPKN-UHFFFAOYSA-N
    • SCHEMBL856729
    • Inchi: 1S/C19H14N4O2/c24-23(25)17-5-1-3-13(8-17)7-16-12-22-19-18(16)9-15(11-21-19)14-4-2-6-20-10-14/h1-6,8-12H,7H2,(H,21,22)
    • InChI Key: FDHHDCGBQVTPKN-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=CC(=C1)CC1=CNC2C1=CC(C1C=NC=CC=1)=CN=2)=O

Computed Properties

  • Exact Mass: 330.11167570g/mol
  • Monoisotopic Mass: 330.11167570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 469
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 87.4Ų

1H-Pyrrolo[2,3-b]pyridine, 3-[(3-nitrophenyl)methyl]-5-(3-pyridinyl)- Related Literature

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